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Compound of Interest

Compound Name: Ravidasvir

Cat. No.: B1651190 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety protocols and logistical procedures for the handling

and disposal of Ravidasvir in a research setting. Adherence to these guidelines is critical to

ensure the safety of all personnel and to maintain a secure and compliant laboratory

environment. Ravidasvir, an inhibitor of the hepatitis C virus (HCV) non-structural protein 5A

(NS5A), requires careful handling due to its potential health hazards.

Immediate Safety and Personal Protective
Equipment (PPE)
All personnel handling Ravidasvir must be thoroughly trained on its potential hazards and the

procedures outlined below. Ravidasvir hydrochloride is classified as harmful if swallowed, a

skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2]

Required Personal Protective Equipment (PPE):

A comprehensive assessment of the risks associated with the planned experimental

procedures should be conducted to determine the appropriate level of PPE. The following table

outlines the minimum required PPE for handling Ravidasvir.
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Protection Type Specific Equipment Standard

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Follow manufacturer's

specifications for breakthrough

time and permeation rate.

Eye/Face Protection
Safety glasses with side-

shields or goggles
ANSI Z87.1 or equivalent

Skin and Body Protection Laboratory coat
Appropriate for the chemical

and physical hazards

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator may be

required.

Follow OSHA respirator

regulations (29 CFR 1910.134)

Operational Plan for Handling Ravidasvir
A systematic approach to handling Ravidasvir is essential to minimize exposure and prevent

contamination. The following step-by-step guide outlines the standard operating procedure for

working with this compound.

1. Preparation and Engineering Controls:

Ventilation: Always handle Ravidasvir in a well-ventilated area, such as a chemical fume

hood, especially when working with the solid form to avoid dust inhalation.[2]

Designated Area: Designate a specific area for handling Ravidasvir. Clearly label this area

and restrict access to authorized personnel only.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

2. Handling the Compound:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[2] Do not breathe dust, fume, gas, mist, vapors, or spray.[1][2]
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Personal Hygiene: Wash hands thoroughly after handling Ravidasvir.[1][2] Do not eat, drink,

or smoke in the designated handling area.[1][2]

Weighing: When weighing the solid compound, do so in a ventilated enclosure to control

dust.

3. Storage:

Container: Keep the container tightly closed and store in a dry, well-ventilated place.

Conditions: Store according to the manufacturer's recommendations, typically at -20°C.

Labeling: Ensure all containers of Ravidasvir are clearly labeled with the chemical name

and associated hazards.

Emergency and Disposal Plan
Spill Response:

In the event of a spill, immediate and appropriate action is crucial. The following workflow

outlines the necessary steps to safely manage a Ravidasvir spill.
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Immediate Actions

Don Appropriate PPE

Containment and Cleanup

Disposal and Follow-up

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill
(Size and Nature)

Double Gloves

Contain the Spill
(Use absorbent pads)

Goggles/Face Shield Lab Coat Respirator (if powder spill)

Clean the Area
(Use appropriate decontaminating agent)

Collect Waste

Dispose of Waste in a Labeled, Sealed Container

Decontaminate PPE and Equipment

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Ravidasvir spill.
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First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[3]

If on Skin: Wash with plenty of soap and water.[2] If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[2]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[2] Call a POISON CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Disposal Plan:

All waste contaminated with Ravidasvir must be treated as hazardous waste.

Waste Collection: Collect all Ravidasvir waste, including contaminated PPE and cleaning

materials, in a designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of contents/container in accordance with local, state, and federal

regulations.[2] Do not dispose of with household garbage or allow the product to reach the

sewage system.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Ravidasvir.
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Property Value Reference

Chemical Formula C42H50N8O6 [3]

Molecular Weight 762.91 g/mol [3]

CAS Number 1242087-93-9 (free base) [3]

CAS Number 1303533-81-4 (hydrochloride) [1][2]

Appearance Solid [4]

Purity ≥98% [4]

Experimental Protocols
Detailed experimental protocols involving Ravidasvir should be developed and reviewed by

the institution's Environmental Health and Safety (EHS) department. These protocols must

incorporate the safety measures outlined in this document and be specific to the procedures

being performed. At a minimum, each protocol should include:

A detailed, step-by-step description of the experimental procedure.

A comprehensive list of all chemicals and equipment to be used.

A risk assessment specific to the experiment, identifying potential hazards and the

corresponding control measures.

Emergency procedures tailored to the specific experiment.

By adhering to these guidelines, researchers can safely handle Ravidasvir, contributing to

valuable research while prioritizing personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/37794m.pdf
https://file.medchemexpress.com/batch_PDF/HY-124191/Ravidasvir-hydrochloride-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC21526.html
https://www.caymanchem.com/product/37794
https://www.benchchem.com/product/b1651190#personal-protective-equipment-for-handling-ravidasvir
https://www.benchchem.com/product/b1651190#personal-protective-equipment-for-handling-ravidasvir
https://www.benchchem.com/product/b1651190#personal-protective-equipment-for-handling-ravidasvir
https://www.benchchem.com/product/b1651190#personal-protective-equipment-for-handling-ravidasvir
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1651190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

